Cas no 75625-07-9 (Carbonocyanidic acid, methyl ester, N-oxide)

• Product Name: Carbonocyanidic acid, methyl ester, N-oxide
• CAS No: 75625-07-9
• MF: C₃H₃NO₃
• MW: 101.060820817947
• CID: 539253
• PubChem ID: 12640355
• Update Time: 2025-04-19

Carbonocyanidic acid, methyl ester, N-oxide Chemical and Physical Properties

Names and Identifiers

• Carbonocyanidic acid, methyl ester, N-oxide
• methyl 2-oxidoiminoacetate
• DTXSID50505338
• methoxy carbonyl formonitrile oxide
• [(E)-(2-Methoxy-2-oxoeth-1-ylium-1-ylidene)amino]oxidanide
• 75625-07-9

• Inchi： 1S/C3H3NO3/c1-7-3(5)2-4-6/h1H3
• InChI Key： TWDRJLQYWBVSAF-UHFFFAOYSA-N
• SMILES： O(C(/[C+]=N/[O-])=O)C

Computed Properties

• Exact Mass: 101.011292958g/mol
• Monoisotopic Mass: 101.011292958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 88.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 61.7Ų